molecular formula C24H24N6O5 B2491153 (4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone oxalate CAS No. 2034563-94-3

(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone oxalate

Cat. No. B2491153
CAS RN: 2034563-94-3
M. Wt: 476.493
InChI Key: PYEYFPVPJNEKLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds often involves the formation of the benzimidazole and triazole rings, which are common structures in medicinal chemistry . For instance, benzimidazoles can be synthesized from o-phenylenediamine and a carboxylic acid derivative . Triazoles can be formed using click chemistry, specifically the azide-alkyne Huisgen cycloaddition .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve the formation of heterocyclic rings, such as benzimidazole and triazole, and the formation of carbon-nitrogen bonds .

Scientific Research Applications

Antitumor Activity

Imidazole derivatives have garnered attention due to their potential antitumor properties. This compound’s unique structure combines a benzimidazole moiety with a triazole ring, which could contribute to its activity against cancer cells. Researchers have synthesized similar imidazole-based compounds and evaluated their antitumor potential against various cell lines . Further studies are needed to explore the specific mechanisms and efficacy of this compound in inhibiting tumor growth.

Antibacterial and Antimicrobial Properties

Imidazole derivatives often exhibit antibacterial and antimicrobial activities. The presence of the benzimidazole and triazole rings in this compound suggests that it might have similar effects. Researchers have discovered other imidazole-containing compounds with inhibitory effects on bacterial growth . Investigating this compound’s antibacterial potential could be valuable for combating infectious diseases.

Antiviral Activity

Given the presence of imidazole and triazole rings, this compound might exhibit antiviral properties. Researchers have synthesized related imidazole-based compounds with antiviral activity . Investigating its effects against specific viruses could be worthwhile.

Other Biological Activities

Imidazole derivatives can exhibit diverse effects, including antipyretic, antidiabetic, and antihelmintic activities. While specific data on this compound are scarce, exploring its effects in these areas could reveal additional applications.

properties

IUPAC Name

[4-(benzimidazol-1-ylmethyl)piperidin-1-yl]-(2-phenyltriazol-4-yl)methanone;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N6O.C2H2O4/c29-22(20-14-24-28(25-20)18-6-2-1-3-7-18)26-12-10-17(11-13-26)15-27-16-23-19-8-4-5-9-21(19)27;3-1(4)2(5)6/h1-9,14,16-17H,10-13,15H2;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PYEYFPVPJNEKLZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)C4=NN(N=C4)C5=CC=CC=C5.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H24N6O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

476.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone oxalate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.